Cas no 588692-86-8 (2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid)

• Product Name: 2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid
• CAS No: 588692-86-8
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD03422264
• CID: 1072151
• PubChem ID: 1531517
• Update Time: 2025-06-11

2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid
• AC1LTF69
• ALBB-000882
• BBL016306
• CTK5A9009
• MolPort-000-889-572
• SBB030060
• STK399872
• SureCN4133841
• AKOS000308695
• CS-0240489
• MFCD03422264
• EN300-228630
• 2-(2-chloro-5-methylphenoxy)-2-methylpropanoicacid
• 588692-86-8
• AKOS B013910
• VS-05256
• SCHEMBL4133841
• DTXSID20364156

• MDL： MFCD03422264
• Inchi： 1S/C11H13ClO3/c1-7-4-5-8(12)9(6-7)15-11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： DDAAEZNXAGEDNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1OC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 228.05500
• Monoisotopic Mass: 228.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.23
• Melting Point: Not available
• Boiling Point: 344.4°C at 760 mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.537
• PSA: 46.53000
• LogP: 2.89040
• Vapor Pressure: Not available

2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid

Comprehensive Overview of 2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid (CAS No. 588692-86-8)

2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid (CAS 588692-86-8) is a specialized organic compound with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a chloro-methylphenoxy group and a methylpropanoic acid moiety, makes it a subject of interest for scientists exploring novel herbicides, plant growth regulators, and metabolic intermediates. The compound's CAS number 588692-86-8 is frequently searched in academic databases, reflecting its relevance in synthetic chemistry and industrial applications.

In recent years, the demand for eco-friendly agrochemicals has surged, driven by global concerns over sustainable agriculture and food security. Researchers are investigating 2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid as a potential candidate for low-toxicity herbicides, aligning with the trend toward green chemistry. Its mechanism of action, which may involve enzyme inhibition or hormonal disruption in target plants, is a hot topic in peer-reviewed studies. Keywords like "herbicide mode of action" and "agrochemical innovation" are often associated with this compound in scientific literature.

The synthesis of CAS 588692-86-8 typically involves multi-step organic reactions, including etherification and carboxylation. Advanced techniques such as HPLC purification and NMR characterization are critical for ensuring its purity, a priority for laboratories focused on high-precision formulations. Discussions on platforms like ResearchGate often highlight challenges in optimizing yield efficiency and scalability, making these terms valuable for SEO in technical content.

Beyond agrochemicals, 2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid has drawn attention in pharmaceutical intermediates research. Its structural analogs are explored for bioactivity modulation, particularly in anti-inflammatory and metabolic disorder studies. Queries like "phenoxy acid derivatives in medicine" or "CAS 588692-86-8 applications" frequently appear in patent databases, underscoring its cross-disciplinary utility.

From an industrial perspective, suppliers of 588692-86-8 emphasize compliance with REACH regulations and GMP standards, addressing growing consumer interest in regulatory compliance and safety data sheets (SDS). The compound's storage stability and solubility profiles are also common discussion points in procurement forums, reflecting practical concerns in logistics and formulation.

In summary, 2-(2-Chloro-5-methylphenoxy)-2-methylpropanoic acid (CAS 588692-86-8) represents a versatile chemical entity bridging agricultural science and drug development. Its evolving role in sustainable solutions and material science ensures continued relevance in both academic and industrial spheres, making it a focal point for future innovations.